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Compound of Interest

Compound Name: Boc-NH-C6-Br

Cat. No.: B028196 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of tert-Butyl (6-bromohexyl)carbamate,

commonly referred to as Boc-NH-C6-Br. This bifunctional molecule is a critical reagent in

organic synthesis and plays a significant role in the development of advanced bioconjugates,

particularly Antibody-Drug Conjugates (ADCs).

Chemical Identity and Properties
Boc-NH-C6-Br is a carbamate-protected bromoalkane. The tert-butoxycarbonyl (Boc) group

serves as a protecting group for the amine, which can be deprotected under acidic conditions.

The terminal bromine atom provides a reactive site for nucleophilic substitution, making it a

versatile linker for conjugation.

Table 1: Chemical Identifiers and Molecular Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b028196?utm_src=pdf-interest
https://www.benchchem.com/product/b028196?utm_src=pdf-body
https://www.benchchem.com/product/b028196?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b028196?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Citations

Molecular Formula C₁₁H₂₂BrNO₂ [1][2][3][4][5][6]

Molecular Weight 280.20 g/mol [1][2][3][4][5][6]

IUPAC Name
tert-butyl N-(6-

bromohexyl)carbamate
[3][4]

CAS Number 142356-33-0 [1][2][3][5][6][7]

Common Synonyms

N-Boc-6-bromohexylamine, 6-

(Boc-amino)hexyl bromide, N-

(tert-Butoxycarbonyl)-6-

bromohexylamine

[3][6][7]

SMILES CC(C)(C)OC(=O)NCCCCCCBr [1][2][3][5][6]

InChIKey
NXQXVXILNVTMNA-

UHFFFAOYSA-N
[3][6]

Table 2: Physicochemical Data

Property Value Citations

Appearance
Colorless to off-white solid-

liquid mixture or liquid
[1][6]

Boiling Point
340.1 ± 25.0 °C at 760 mmHg

(Predicted)
[6][7]

Density 1.2 ± 0.1 g/cm³ [7]

Refractive Index n20/D 1.473 [6]

Solubility

Soluble in DMSO; slightly

soluble in Chloroform, Ethyl

Acetate, and Methanol;

insoluble in water.

[1][6][7]

pKa 12.91 ± 0.46 (Predicted) [6][7]
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Applications in Bioconjugation and Drug
Development
The primary application of Boc-NH-C6-Br is as a non-cleavable linker in the construction of

Antibody-Drug Conjugates (ADCs).[1][8] ADCs are a class of targeted therapies designed to

deliver a potent cytotoxic agent (payload) specifically to cancer cells by attaching it to a

monoclonal antibody that recognizes a tumor-specific antigen.

The C6 alkyl chain of Boc-NH-C6-Br acts as a spacer, connecting the antibody to the drug. Its

non-cleavable nature ensures that the cytotoxic payload remains attached to the antibody until

the entire ADC is internalized by the target cell and degraded within the lysosome, releasing

the active drug. This enhances the stability of the ADC in circulation and can reduce off-target

toxicity.

Beyond ADCs, it is a valuable intermediate in organic synthesis for introducing a protected

aminohexyl group into various molecules.[7][9] In biological research, it can be used to modify

proteins and peptides to study their structure and function.[7]
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Caption: Workflow for Antibody-Drug Conjugate (ADC) synthesis using Boc-NH-C6-Br.

Experimental Protocols
Synthesis of N-Boc-6-bromohexylamine from 6-(Boc-amino)-1-hexanol
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A common laboratory-scale synthesis involves the bromination of the corresponding alcohol

precursor.

Reactants: 6-(Boc-amino)-1-hexanol, Carbon Tetrabromide (CBr₄), and Triphenylphosphine

(PPh₃).

Procedure:

Dissolve 6-(Boc-amino)-1-hexanol (1 equivalent) in a suitable solvent such as

dichloromethane (DCM).

Add CBr₄ (1 equivalent) and PPh₃ (1 equivalent) to the solution.

Stir the reaction mixture at room temperature until completion, which can be monitored by

Thin Layer Chromatography (TLC).

Upon completion, concentrate the mixture under reduced pressure.

Purify the crude product using column chromatography on silica gel to yield N-Boc-6-

bromohexylamine.[6]

Characterization: The product can be characterized using Nuclear Magnetic Resonance

(NMR) spectroscopy.

¹H NMR (400 MHz, CDCl₃): δ 4.48 (br s, 1H), 3.66 (t, J = 6.8 Hz, 2H), 3.09 (t, J = 6.5 Hz,

2H), 1.88-1.82 (m, 2H), 1.47 (s, 9H), 1.54-1.18 (m, 6H) ppm.[6]

¹³C NMR (100 MHz, CDCl₃): δ 156.1, 62.9, 51.1, 32.8, 28.5, 26.4, 25.4 ppm.[6]
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Caption: Experimental workflow for the synthesis of Boc-NH-C6-Br.
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Safety and Handling
Hazard Information:

Causes serious eye damage and may cause skin irritation or severe burns.[3][6]

May cause respiratory irritation.[3]

Precautions and Storage:

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.[7]

Handle in a well-ventilated area or a chemical fume hood to avoid inhaling vapors.[7]

Store in a cool, dry place under an inert atmosphere, typically at 2-8°C for long-term stability.

[6][7]

Keep away from ignition sources and incompatible materials.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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